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Compound of Interest

Compound Name: 4-Flavanol, 4'-methoxy-

CAS No.: 5162-64-1

Cat. No.: B13807968 Get Quote

Executive Summary
4'-Methoxyflavan-4-ol is a specific flavonoid derivative characterized by the reduction of the C4

ketone (found in flavanones) to a hydroxyl group, retaining the saturation of the C2-C3 bond.

Unlike its planar counterparts (flavones/flavonols), the flavan-4-ol scaffold possesses a

"puckered" non-planar geometry, which significantly influences its crystal packing energy and

solvation thermodynamics.

This guide provides a technical framework for solubilizing 4'-methoxyflavan-4-ol in Dimethyl

Sulfoxide (DMSO) and Methanol (MeOH). While specific solubility coefficients for this derivative

are often proprietary or batch-dependent, this guide synthesizes data from structural analogs

(4'-methoxyflavanone and unsubstituted flavan-4-ols) to provide authoritative handling

protocols.

Key Solvation Parameters:

DMSO: Preferred for primary stock solutions (High Solubility, >20 mg/mL estimated).

Methanol: Preferred for working solutions and analytical standards (Moderate Solubility,

suitable for HPLC/spectroscopy).

Aqueous Media: Poor solubility; requires co-solvent delivery.
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Part 1: Physicochemical Profile & Solvation
Mechanisms
Structural Determinants of Solubility
The solubility of 4'-methoxyflavan-4-ol is governed by the competition between its crystal lattice

energy and the solvation energy provided by the solvent.

The 4-Hydroxyl Group (H-bond Donor/Acceptor): This is the primary handle for polar

solvation. In DMSO, the sulfoxide oxygen acts as a strong H-bond acceptor for the C4-OH

proton.

The 4'-Methoxy Group (Lipophilic): Increases the LogP (partition coefficient) compared to the

parent flavan-4-ol, reducing water solubility but enhancing solubility in organic solvents like

DMSO and ethyl acetate.

Stereochemistry: The compound exists as cis or trans diastereomers (2,4-cis or 2,4-trans).

The cis isomer generally exhibits higher lattice energy (lower solubility) due to intramolecular

H-bonding between the C4-OH and the ether oxygen of the pyran ring, though this effect is

disrupted in strong H-bond accepting solvents like DMSO.

Solvent Interaction Matrix
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Solvent
Polarity
(Dielectric
Constant)

Solvation
Mechanism

Estimated
Solubility*

Primary
Application

DMSO
High (

)

Dipolar aprotic;

Strong H-bond

acceptor.

Disrupts

intermolecular

aggregation.

High (20–50

mg/mL)

Cryogenic Stock

Storage (-20°C)

Methanol
Moderate (

)

Protic; H-bond

donor/acceptor.

Good for

synthesis

workup.

Moderate (1–10

mg/mL)

HPLC Injections,

Chemical

Synthesis

Water
High (

)

Hydrophobic

exclusion

dominates.

Negligible (<0.1

mg/mL)

Biological Assay

Medium

(requires carrier)

*Estimates based on structural analogs (4'-methoxyflavanone and flavan-4-ol) [1, 2].

Part 2: Experimental Protocols
Protocol A: Preparation of High-Concentration Stock in
DMSO
Objective: Create a stable, high-concentration stock solution (e.g., 10 mM or 20 mg/mL) for

long-term storage.

Reagents:

4'-Methoxyflavan-4-ol (Solid, >95% purity).[1][2]

DMSO (Anhydrous, ACS Spectrophotometric Grade, ≥99.9%).

Workflow:
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Weighing: Accurately weigh the target mass (e.g., 5 mg) into a sterile, amber glass vial.

Note: Avoid plastic microfuge tubes for long-term storage to prevent leaching.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the target

concentration.

Calculation:

Dissolution: Vortex vigorously for 30 seconds.

Troubleshooting: If particulates remain, sonicate in a water bath at 35°C for 5 minutes. The

non-planar structure may require kinetic energy to break crystal lattice interactions.

Inspection: Visual check against a dark background. The solution must be optically clear.

Storage: Aliquot into single-use volumes to avoid freeze-thaw cycles. Store at -20°C or

-80°C. DMSO is hygroscopic; tightly seal vials with Parafilm.

Protocol B: Solubility Determination (Saturation Shake-
Flask Method)
Since exact solubility varies by diastereomeric ratio and crystal polymorph, researchers must

validate solubility for their specific batch.

Step-by-Step Methodology:

Supersaturation: Add excess 4'-methoxyflavan-4-ol solid to 1 mL of solvent (DMSO or

Methanol) in a glass vial until undissolved solid remains visible.

Equilibration: Shake the vial at a constant temperature (25°C) for 24 hours using a benchtop

orbital shaker.

Separation: Centrifuge at 10,000 x g for 10 minutes to pellet undissolved solids.

Filtration (Optional but recommended): Filter the supernatant through a 0.22 µm PTFE

syringe filter (compatible with DMSO/MeOH).
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Quantification: Dilute the filtrate 1:100 in Methanol and analyze via UV-Vis

spectrophotometry (approx.

270-280 nm) or HPLC against a standard curve.

Part 3: Visualization of Solvation & Workflow
Solvation Dynamics Diagram
The following diagram illustrates the mechanistic interaction between the solvent molecules

and the 4'-methoxyflavan-4-ol structure.
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Caption: Mechanistic pathways for solvation. DMSO stabilizes the compound via strong

hydrogen bond acceptance at the C4-hydroxyl site.

Workflow for Biological Assay Preparation
This decision tree guides the researcher from solid powder to cell-culture ready media,

preventing precipitation ("crashing out").
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Caption: Step-by-step workflow for preparing stable assay solutions, prioritizing DMSO for

initial solubilization.

Part 4: Troubleshooting & Best Practices
The "Crashing Out" Phenomenon
When diluting a DMSO stock into an aqueous buffer (e.g., PBS or cell culture media), the

sudden change in polarity can cause hydrophobic compounds like 4'-methoxyflavan-4-ol to

precipitate.

Sign: Solution turns cloudy or milky immediately upon addition.
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Prevention:

Step-down Dilution: Dilute the DMSO stock 1:10 into Methanol first, then dilute that into

the aqueous buffer (if the assay tolerates trace methanol).

Warm Media: Pre-warm the aqueous buffer to 37°C before adding the stock.

Surfactants: If permissible, include 0.1% Tween-80 or BSA in the aqueous buffer to

sequester the compound.

Stability in Solution
DMSO: Flavan-4-ols are generally stable in DMSO at -20°C for 6-12 months. Avoid repeated

freeze-thaw cycles which introduce moisture.

Methanol: Methanolic solutions are prone to evaporation and oxidation over time. Prepare

fresh for analytical use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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